Cas no 2137478-10-3 (tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate)
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2137478-10-3
- EN300-1162001
- tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate
-
- Inchi: 1S/C15H23N3O4/c1-15(2,3)22-14(21)17-11-5-4-10(19)8-12(11)18-7-6-16-9-13(18)20/h6-7,9-12,19H,4-5,8H2,1-3H3,(H,17,21)
- InChI Key: BNCAPBBBOZHBDJ-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C1)N1C=CN=CC1=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 309.16885622g/mol
- Monoisotopic Mass: 309.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 91.2Ų
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162001-0.05g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 0.05g |
$1152.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-0.1g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 0.1g |
$1207.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-0.25g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 0.25g |
$1262.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-0.5g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 0.5g |
$1316.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-1.0g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 1g |
$1371.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-2.5g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 2.5g |
$2688.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-5.0g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 5g |
$3977.0 | 2023-05-23 | ||
| Enamine | EN300-1162001-10.0g |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate |
2137478-10-3 | 10g |
$5897.0 | 2023-05-23 |
tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate
Recent Advances in the Study of tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate (CAS: 2137478-10-3)
The compound tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate (CAS: 2137478-10-3) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthetic pathways, biological activities, and potential applications in drug development.
Recent studies have highlighted the significance of this compound as a versatile building block in the synthesis of pyrazine derivatives, which are known for their diverse pharmacological properties. Researchers have successfully utilized tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate in the development of inhibitors targeting various enzymes, including kinases and proteases. Its unique structural features, such as the cyclohexyl and pyrazinone moieties, contribute to its ability to interact with biological targets with high specificity.
One of the most notable advancements involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable method for its preparation, achieving high yields and purity. The synthetic approach involved a multi-step sequence starting from commercially available materials, with key steps including cyclization and carbamate protection. This methodological improvement has facilitated further exploration of its derivatives for drug discovery purposes.
In terms of biological activity, preliminary in vitro studies have shown that derivatives of tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate exhibit promising inhibitory effects against cancer cell lines. Specifically, these compounds have demonstrated potent activity against tyrosine kinase receptors, which are often implicated in tumor growth and metastasis. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways involved.
Additionally, the compound has been investigated for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with its structural compatibility with neuroactive scaffolds, makes it a candidate for the design of new therapeutics for neurological disorders. Recent findings suggest that modifications to the pyrazinone ring could enhance its bioavailability and target engagement in the CNS.
In conclusion, tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate (CAS: 2137478-10-3) represents a promising scaffold in medicinal chemistry, with applications ranging from oncology to neuroscience. Ongoing research is expected to uncover further insights into its pharmacological potential and expand its utility in drug discovery. Future directions may include the development of more potent analogs and the exploration of combination therapies to address complex diseases.
2137478-10-3 (tert-butyl N-[4-hydroxy-2-(2-oxo-1,2-dihydropyrazin-1-yl)cyclohexyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)